Cas no 85618-16-2 (2-Aminoethylphosphinic Acid)

2-Aminoethylphosphinic Acid structure
2-Aminoethylphosphinic Acid structure
Product Name:2-Aminoethylphosphinic Acid
CAS No:85618-16-2
MF:C2H8NO2P
MW:109.06418132782
MDL:MFCD19216728
CID:727918
PubChem ID:14362803
Update Time:2025-09-21

2-Aminoethylphosphinic Acid Chemical and Physical Properties

Names and Identifiers

    • Phosphinic acid, (2-aminoethyl)- (9CI)
    • (2-Aminoethyl)phosphinic acid
    • 2-aminoethyl-hydroxy-oxophosphanium
    • 2-aminoethyl-H-phosphinic acid
    • 2-Aminoethylphosphinic acid
    • 2-aminoethylphosphonous acid
    • AMINOETHYLPHOSPHINIC ACID
    • MP 105
    • (β-Aminoethyl)phosphinic acid
    • (2-AMINOETHYL)PHOSPHINICACID
    • EN300-7354481
    • 85618-16-2
    • SCHEMBL3027430
    • AKOS006347230
    • aminoethyl phosphinic acid
    • s12399
    • 2-Aminoethylphosphinic Acid
    • MDL： MFCD19216728
    • Inchi： 1S/C2H8NO2P/c3-1-2-6(4)5/h6H,1-3H2,(H,4,5)
    • InChI Key： CFAOOHORWCGLMC-UHFFFAOYSA-N
    • SMILES： O=P(CCN)O

Computed Properties

  • Exact Mass: 109.02900
  • Monoisotopic Mass: 108.02144046g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 55.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.8
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • Color/Form: Powder
  • Melting Point: 255 ºC
  • Boiling Point: 278 ºC
  • Flash Point: 122 ºC
  • PSA: 86.79000
  • LogP: 0.11240

2-Aminoethylphosphinic Acid Security Information

  • Signal Word：Warning
  • Hazard Statement： H302
  • Warning Statement： P280-P305+P351+P338
  • Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

2-Aminoethylphosphinic Acid Customs Data

  • HS CODE：2922499990
  • Customs Data：

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

2-Aminoethylphosphinic Acid Pricemore >>

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2-Aminoethylphosphinic Acid Production Method

Production Method 1

95879-70-2 95879-70-2
85618-16-2 85618-16-2
Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Bromine Solvents: Water ;  0 °C; 0 °C → -15 °C
1.2 Solvents: Water ;  2 h, -15 °C; overnight, -15 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 1
Reference
Design, Synthesis, and Activity of Analogues of Phosphinothricin as Inhibitors of Glutamine Synthetase
Berlicki, Lukasz; et al, Journal of Medicinal Chemistry, 2005, 48(20), 6340-6349

Production Method 2

3638-64-0 3638-64-0
105259-11-8 105259-11-8
85618-16-2 85618-16-2
Reaction Conditions
1.1 -
2.1 Reagents: Hydrogen ,  Ammonia Catalysts: Nickel Solvents: Ethanol
3.1 Reagents: Hydrochloric acid Solvents: Water
Reference
Diethoxymethylphosphonites and phosphinates. Intermediates for the synthesis of α,β- and γ-aminoalkylphosphonous acids
Dingwall, J. G.; et al, Tetrahedron, 1989, 45(12), 3787-808

Production Method 3

791849-28-0 791849-28-0
85618-16-2 85618-16-2
Reaction Conditions
1.1 Reagents: Butylamine Solvents: Acetonitrile ;  rt → reflux; 12 h, reflux
Reference
Synthesis of P,N-heterocycles from ω-amino-H-phosphinates: conformationally restricted α-amino acid analogs
Queffelec, Clemence; et al, Journal of Organic Chemistry, 2008, 73(22), 8987-8991

Production Method 4

125742-17-8 125742-17-8
85618-16-2 85618-16-2
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water
Reference
Diethoxymethylphosphonites and phosphinates. Intermediates for the synthesis of α,β- and γ-aminoalkylphosphonous acids
Dingwall, J. G.; et al, Tetrahedron, 1989, 45(12), 3787-808

Production Method 5

85618-16-2 85618-16-2
Reaction Conditions
1.1 Reagents: Hydrogen ,  Ammonia Catalysts: Nickel Solvents: Ethanol
2.1 Reagents: Hydrochloric acid Solvents: Water
Reference
Diethoxymethylphosphonites and phosphinates. Intermediates for the synthesis of α,β- and γ-aminoalkylphosphonous acids
Dingwall, J. G.; et al, Tetrahedron, 1989, 45(12), 3787-808

Production Method 6

3485-84-5 3485-84-5
85618-16-2 85618-16-2
Reaction Conditions
1.1 Reagents: Phosphinic acid Catalysts: Tris(dibenzylideneacetone)dipalladium ,  1,1′-(9,9-Dimethyl-9H-xanthene-4,5-diyl)bis[1,1-diphenylphosphine] Solvents: Acetonitrile ;  3 h, reflux
2.1 Reagents: Butylamine Solvents: Acetonitrile ;  rt → reflux; 12 h, reflux
Reference
Synthesis of P,N-heterocycles from ω-amino-H-phosphinates: conformationally restricted α-amino acid analogs
Queffelec, Clemence; et al, Journal of Organic Chemistry, 2008, 73(22), 8987-8991

Production Method 7

85618-16-2 85618-16-2
Reaction Conditions
1.1 Catalysts: Disodium tetrachloropalladate ;  4 d, reflux
2.1 Reagents: Phosphinic acid Catalysts: Tris(dibenzylideneacetone)dipalladium ,  1,1′-(9,9-Dimethyl-9H-xanthene-4,5-diyl)bis[1,1-diphenylphosphine] Solvents: Acetonitrile ;  3 h, reflux
3.1 Reagents: Butylamine Solvents: Acetonitrile ;  rt → reflux; 12 h, reflux
Reference
Synthesis of P,N-heterocycles from ω-amino-H-phosphinates: conformationally restricted α-amino acid analogs
Queffelec, Clemence; et al, Journal of Organic Chemistry, 2008, 73(22), 8987-8991

Production Method 8

65600-74-0 65600-74-0
85618-16-2 85618-16-2
Reaction Conditions
1.1 -
2.1 -
3.1 Reagents: Hydrogen ,  Ammonia Catalysts: Nickel Solvents: Ethanol
4.1 Reagents: Hydrochloric acid Solvents: Water
Reference
Diethoxymethylphosphonites and phosphinates. Intermediates for the synthesis of α,β- and γ-aminoalkylphosphonous acids
Dingwall, J. G.; et al, Tetrahedron, 1989, 45(12), 3787-808

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2-Aminoethylphosphinic Acid Preparation Products

2-Aminoethylphosphinic Acid Related Literature

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